Cas no 2227803-33-8 (rac-(3aR,5R,6aR)-N,N-dimethyl-hexahydro-2H-furo3,2-bpyrrole-5-carboxamide)

• Product Name: rac-(3aR,5R,6aR)-N,N-dimethyl-hexahydro-2H-furo3,2-bpyrrole-5-carboxamide
• CAS No: 2227803-33-8
• MF: C₉H₁₆N₂O₂
• MW: 184.235542297363
• CID: 6283593
• PubChem ID: 137964528
• Update Time: 2025-05-24

rac-(3aR,5R,6aR)-N,N-dimethyl-hexahydro-2H-furo3,2-bpyrrole-5-carboxamide Chemical and Physical Properties

Names and Identifiers

• rac-(3aR,5R,6aR)-N,N-dimethyl-hexahydro-2H-furo3,2-bpyrrole-5-carboxamide
• EN300-1723901
• 2227803-33-8
• rac-(3aR,5R,6aR)-N,N-dimethyl-hexahydro-2H-furo[3,2-b]pyrrole-5-carboxamide

• Inchi： 1S/C9H16N2O2/c1-11(2)9(12)7-5-8-6(10-7)3-4-13-8/h6-8,10H,3-5H2,1-2H3/t6-,7-,8-/m0/s1
• InChI Key： BSXLRXSJXXNXRK-FXQIFTODSA-N
• SMILES： O1CC[C@H]2[C@@H]1C[C@@H](C(N(C)C)=O)N2

Computed Properties

• Exact Mass: 184.121177757g/mol
• Monoisotopic Mass: 184.121177757g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 41.6Ų

Additional information on rac-(3aR,5R,6aR)-N,N-dimethyl-hexahydro-2H-furo3,2-bpyrrole-5-carboxamide

Chemical Profile of rac-(3aR,5R,6aR)-N,N-dimethyl-hexahydro-2H-furo[3,2-bpyrrole-5-carboxamide] (CAS No. 2227803-33-8)

Rac-(3aR,5R,6aR-N,N-dimethyl-hexahydro-2H-furo[3,2-bpyrrole-5-carboxamide] (CAS No. 2227803-33-8) is a meticulously crafted organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the class of fused heterocyclic structures, characterized by its intricate stereochemistry and functional groups. The precise stereoconfiguration of the molecule, denoted by the (3aR,5R,6aR) nomenclature, underscores its importance in biochemical interactions and potential therapeutic applications.

The molecular framework of this compound comprises a hexahydro-furo[3,2-bpyrrole] core, which is a bicyclic system integrating a furan ring fused with a pyrrolidine moiety. This structural motif is particularly noteworthy due to its prevalence in biologically active natural products and synthetic drugs. The presence of multiple stereocenters in the molecule not only adds to its complexity but also opens up diverse possibilities for enantioselective synthesis and pharmacological evaluation.

The carboxamide functional group at the 5-position of the pyrrolidine ring is a critical feature that influences the compound's solubility, reactivity, and interactions with biological targets. This group is often employed in medicinal chemistry to enhance binding affinity and metabolic stability. The dimethyl substitution on the nitrogen atoms of the amide moiety further modulates the electronic properties of the molecule, potentially affecting its pharmacokinetic profile.

In recent years, there has been a surge in research focused on heterocyclic compounds due to their versatile biological activities. The furo[3,2-bpyrrole] scaffold has been extensively studied for its potential as a pharmacophore in various therapeutic areas, including central nervous system disorders, inflammation, and cancer. The specific stereochemistry of rac-(3aR,5R,6aR-N,N-dimethyl-hexahydro-2H-furo[3,2-bpyrrole-5-carboxamide] makes it an intriguing candidate for further exploration in these contexts.

One of the most compelling aspects of this compound is its potential as a building block for more complex drug candidates. The rigid bicyclic core provides a stable platform for further derivatization, while the functional groups offer multiple sites for chemical modification. This flexibility allows researchers to fine-tune the properties of the molecule to optimize its biological activity and selectivity.

The synthesis of rac-(3aR,5R,6aR-N,N-dimethyl-hexahydro-2H-furo[3,2-bpyrrole-5-carboxamide] involves sophisticated organic transformations that highlight the advancements in synthetic methodology. Key steps include stereoselective cyclization reactions and functional group interconversions. These synthetic strategies not only demonstrate the chemist's skill but also contribute to the broader toolkit available for constructing complex molecules.

From a computational chemistry perspective, this compound offers a rich dataset for molecular modeling studies. Its three-dimensional structure can be used to predict binding modes with various biological targets using molecular docking algorithms. Such simulations are crucial for understanding how the molecule interacts with proteins and enzymes at an atomic level.

The pharmacological evaluation of rac-(3aR,5R,6aR-N,N-dimethyl-hexahydro-2H-furo[3,2-bpyrrole-5-carboxamide] has already begun in several academic and industrial laboratories. Preliminary studies suggest that it exhibits promising activity against certain enzymes and receptors implicated in human diseases. These findings are particularly exciting as they lay the groundwork for more detailed investigations into its therapeutic potential.

In conclusion, rac-(3aR,5R,6aR-N,N-dimethyl-hexahydro-2H-furo[3,2-bpyrrole-5-carboxamide] represents a significant advancement in pharmaceutical chemistry. Its unique structural features and stereochemistry make it a valuable asset for drug discovery efforts. As research continues to uncover new applications for this compound and related derivatives, it is likely to play an increasingly important role in developing novel therapeutics for a wide range of diseases.